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Get Quote
Introduction

3-Hydroxypropanehydrazide is a bifunctional organic molecule incorporating both a hydroxyl
and a hydrazide functional group. This unique structural arrangement makes it a valuable
building block in synthetic chemistry, particularly in the development of pharmaceuticals and
other bioactive molecules. The hydrazide moiety can participate in the formation of hydrazones,
while the hydroxyl group offers a site for further functionalization. Accurate structural elucidation
and characterization of 3-Hydroxypropanehydrazide are paramount for its effective utilization
in research and development. This technical guide provides an in-depth analysis of the
spectroscopic data of 3-Hydroxypropanehydrazide, including Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data
presented herein is a combination of predicted values from computational models and
established principles of spectroscopic interpretation for related functional groups, offering a
comprehensive and practical resource for researchers.

Molecular Structure and Key Features
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3-Hydroxypropanehydrazide possesses a simple aliphatic chain with key functional groups at
its termini. Understanding its structure is fundamental to interpreting its spectroscopic data.

Caption: Molecular structure of 3-Hydroxypropanehydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. Due to the lack of readily available experimental spectra in peer-reviewed literature,
the following data is predicted using computational algorithms, which serve as a reliable guide
for experimental verification.[1][2]

'H NMR Spectroscopy

The predicted *H NMR spectrum of 3-Hydroxypropanehydrazide would exhibit distinct signals
corresponding to the different proton environments in the molecule. The chemical shifts are
influenced by the electronegativity of neighboring atoms (oxygen and nitrogen).

Predicted Chemical

Proton Assignment _ Multiplicity Integration
Shift (ppm)
-OH ~3.5-45 Broad Singlet 1H
-CH:- (adjacent to ]
~3.7 Triplet 2H
OH)
-CH:z- (adjacent to )
~2.4 Triplet 2H
C=0)
-NH- ~8.0-9.0 Broad Singlet 1H
-NH:z ~4.0-5.0 Broad Singlet 2H

Causality behind Experimental Choices: The choice of a deuterated solvent such as DMSO-ds
is crucial for observing the exchangeable protons of the -OH, -NH, and -NHz groups. In D20,
these peaks would disappear due to proton-deuterium exchange. The broadness of these
signals is a result of this exchange and quadrupole effects from the nitrogen atoms. The triplet
multiplicity for the methylene groups arises from spin-spin coupling with the adjacent methylene
protons.
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3C NMR Spectroscopy

The predicted proton-decoupled 13C NMR spectrum of 3-Hydroxypropanehydrazide will show
three distinct signals for the three carbon atoms in the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)
C=0 (Carbonyl) ~170 - 175

-CH:- (adjacent to OH) ~58 - 62

-CH:z- (adjacent to C=0) ~35-40

Expertise & Experience: The downfield chemical shift of the carbonyl carbon is a characteristic
feature of the amide functional group. The carbon adjacent to the electronegative oxygen atom
of the hydroxyl group is also shifted downfield compared to a standard alkane carbon, but not
as significantly as the carbonyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a
molecule. The predicted IR spectrum of 3-Hydroxypropanehydrazide would display
characteristic absorption bands for the O-H, N-H, and C=0 functional groups.

_ Predicted Absorption . o
Functional Group Intensity Description
Range (cm™?)

O-H (Alcohol) 3200 - 3600 Strong, Broad Stretching vibration

Stretching vibrations

N-H (Hydrazide) 3200 - 3400 Medium, Broad (symmetric and
asymmetric)

C-H (Alkane) 2850 - 3000 Medium Stretching vibrations

C=0 (Amide | band) 1630 - 1680 Strong Stretching vibration

N-H (Amide Il band) 1510 - 1570 Medium Bending vibration
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Trustworthiness: The broadness of the O-H and N-H stretching bands is indicative of hydrogen
bonding, which is expected in the condensed phase of this molecule. The presence of both a
strong C=0 stretch (Amide I) and an N-H bend (Amide 1) is a reliable indicator of the hydrazide
functional group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation. For 3-Hydroxypropanehydrazide
(Molecular Weight: 104.11 g/mol ), the electron ionization (EI) mass spectrum is expected to
show a molecular ion peak (M*) and several characteristic fragment ions.

Proposed Fragmentation Pathway

The fragmentation of 3-Hydroxypropanehydrazide is likely to be initiated by the loss of an
electron from one of the lone pairs on the nitrogen or oxygen atoms. Subsequent cleavage of
bonds will lead to the formation of stable carbocations and neutral fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. acdlabs.com [acdlabs.com]

¢ 2. NMR Predictor - Documentation [docs.chemaxon.com:443]
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» To cite this document: BenchChem. [Spectroscopic Data of 3-Hydroxypropanehydrazide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266981/docs#spectroscopic-data-of-3-
hydroxypropanehydrazide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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